Cas no 924647-79-0 (N-Methyl-N,N-dipropylpropan-1-aminium 4-methylbenzene-1-sulfonate)

• Product Name: N-Methyl-N,N-dipropylpropan-1-aminium 4-methylbenzene-1-sulfonate
• CAS No: 924647-79-0
• MF: C₁₇H₃₁NO₃S
• MW: 329.497944116592
• CID: 2815089
• PubChem ID: 71445519
• Update Time: 2025-04-21

N-Methyl-N,N-dipropylpropan-1-aminium 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 924647-79-0
• N-Methyl-N,N-dipropylpropan-1-aminium 4-methylbenzene-1-sulfonate
• DTXSID20854047

• Inchi： 1S/C10H24N.C7H8O3S/c1-5-8-11(4,9-6-2)10-7-3;1-6-2-4-7(5-3-6)11(8,9)10/h5-10H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： BTGLUENPRUFOMM-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](C)(CCC)(CCC)CCC

Computed Properties

• Exact Mass: 329.20246502Da
• Monoisotopic Mass: 329.20246502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų